Cas no 2166381-92-4 (tert-Butyl (3S)-3-amino-4-(trifluoromethyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl (3S)-3-amino-4-(trifluoromethyl)piperidine-1-carboxylate
• CAS No: 2166381-92-4
• MF: C₁₁H₁₉F₃N₂O₂
• MW: 268.275973558426
• CID: 6628266
• PubChem ID: 145709263
• Update Time: 2026-03-12

tert-Butyl (3S)-3-amino-4-(trifluoromethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S)-3-amino-4-(trifluoromethyl)piperidine-1-carboxylate
• tert-Butyl(3S)-3-amino-4-(trifluoromethyl)piperidine-1-carboxylate
• 2166381-92-4
• tert-Butyl (3S)-3-amino-4-(trifluoromethyl)piperidine-1-carboxylate

• Inchi： 1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-5-4-7(8(15)6-16)11(12,13)14/h7-8H,4-6,15H2,1-3H3/t7?,8-/m1/s1
• InChI Key： BSKPTFCIFODADH-BRFYHDHCSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C(F)(F)F)[C@H](N)C1

Computed Properties

• Exact Mass: 268.13986234g/mol
• Monoisotopic Mass: 268.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-Butyl (3S)-3-amino-4-(trifluoromethyl)piperidine-1-carboxylate

Comprehensive Overview of tert-Butyl (3S)-3-amino-4-(trifluoromethyl)piperidine-1-carboxylate (CAS No. 2166381-92-4)

The compound tert-Butyl (3S)-3-amino-4-(trifluoromethyl)piperidine-1-carboxylate (CAS No. 2166381-92-4) is a highly specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structural features, including the trifluoromethyl group and piperidine backbone, make it a valuable building block for drug discovery, particularly in the development of bioactive molecules targeting neurological and metabolic disorders. With the growing demand for fluorinated compounds in medicinal chemistry, this derivative has gained significant attention due to its potential to enhance drug lipophilicity and metabolic stability.

In recent years, the pharmaceutical industry has witnessed a surge in interest around chiral amines and fluorinated scaffolds, driven by the need for more selective and potent therapeutics. Researchers frequently search for terms like "piperidine derivatives in drug design" or "trifluoromethyl group applications," reflecting the compound's relevance in modern drug development. The (3S)-stereochemistry of this molecule further adds to its appeal, as enantiopure intermediates are critical for achieving desired pharmacological profiles while minimizing off-target effects.

From a synthetic perspective, tert-Butyl (3S)-3-amino-4-(trifluoromethyl)piperidine-1-carboxylate serves as a versatile precursor for the construction of complex molecular architectures. The Boc-protected amine functionality allows for selective deprotection and further functionalization, making it indispensable in multi-step syntheses. Its stability under various reaction conditions has been documented in recent publications addressing "amine protection strategies" and "fluorine in medicinal chemistry," topics that consistently rank high in academic search queries.

The compound's physicochemical properties have been extensively studied, with particular focus on how the trifluoromethyl substitution influences electronic distribution and conformational preferences. Advanced computational studies comparing "CF3 group effects on piperidine rings" frequently reference this compound as a model system. Furthermore, its crystalline nature and well-defined melting point make it suitable for X-ray diffraction studies, contributing to the broader understanding of non-covalent interactions in fluorinated heterocycles.

In the context of green chemistry initiatives, synthetic routes to tert-Butyl (3S)-3-amino-4-(trifluoromethyl)piperidine-1-carboxylate have evolved to incorporate catalytic asymmetric methods and solvent-minimized protocols. These advancements align with trending search terms like "sustainable chiral synthesis" and "catalytic amination techniques." The compound's role in fragment-based drug discovery has also been explored, particularly in virtual screening workflows where its rigid yet functionalized structure serves as an ideal molecular scaffold.

Analytical characterization of this material typically involves advanced techniques such as chiral HPLC, ¹⁹F NMR spectroscopy, and high-resolution mass spectrometry. The distinct 19F NMR signature of the trifluoromethyl group provides a valuable diagnostic tool for reaction monitoring, a feature highlighted in numerous methodology papers addressing "fluorine NMR in process chemistry." These analytical aspects contribute to the compound's utility in quality control and mechanistic studies throughout the pharmaceutical development pipeline.

As the demand for fluorine-containing drugs continues to rise—with over 20% of approved pharmaceuticals now containing fluorine—the importance of intermediates like tert-Butyl (3S)-3-amino-4-(trifluoromethyl)piperidine-1-carboxylate will only grow. Current research trends focusing on "fluorine in CNS drugs" and "chiral building blocks for peptidomimetics" further underscore its strategic value. The compound's compatibility with modern synthetic technologies, including flow chemistry and photoredox catalysis, positions it as a future-proof intermediate in medicinal chemistry campaigns.

From a commercial perspective, the availability of tert-Butyl (3S)-3-amino-4-(trifluoromethyl)piperidine-1-carboxylate in various purity grades (including >98% ee) meets diverse research needs. Suppliers often highlight its application in "kinase inhibitor synthesis" and "GPCR-targeted compounds," responding to frequent customer inquiries about specific therapeutic applications. Proper storage under inert atmosphere and low-temperature conditions ensures long-term stability, making it a reliable reagent for pharmaceutical R&D laboratories worldwide.